Cas no 446264-02-4 (2-Decyltetradecyl-D-xylopyranoside)
2-Decyltetradecyl-D-xylopyranoside Chemical and Physical Properties
Names and Identifiers
-
- 2-Decyltetradecyl d-xylopyranoside
- 2-Decyltetradecyl-D-xylopyranoside
- (3R,4S,5R)-2-[(2-decyltetradecyl)oxy]oxane-3,4,5-triol
- (3R,4S,5R)-2-(2-decyltetradecoxy)oxane-3,4,5-triol
- 446264-02-4
-
- Inchi: 1S/C29H58O5/c1-3-5-7-9-11-13-14-16-18-20-22-25(21-19-17-15-12-10-8-6-4-2)23-33-29-28(32)27(31)26(30)24-34-29/h25-32H,3-24H2,1-2H3/t25?,26-,27+,28-,29?/m1/s1
- InChI Key: LZQWIPYOLDJKPK-UGCDLRGISA-N
- SMILES: O(C1[C@@H]([C@H]([C@@H](CO1)O)O)O)CC(CCCCCCCCCC)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 486.42842495Da
- Monoisotopic Mass: 486.42842495Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 23
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.8
- Topological Polar Surface Area: 79.2Ų
Experimental Properties
- Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (9.2E-5 g/L) (25 ºC),
2-Decyltetradecyl-D-xylopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BICL2208-100mg |
2-Decyltetradecyl D-xylopyranoside |
446264-02-4 | 100mg |
£270.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2208-250mg |
2-Decyltetradecyl D-xylopyranoside |
446264-02-4 | 250mg |
£549.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2208-500mg |
2-Decyltetradecyl D-xylopyranoside |
446264-02-4 | 500mg |
£962.00 | 2025-02-21 | ||
| TRC | D210235-250mg |
2-Decyltetradecyl-D-xylopyranoside |
446264-02-4 | 250mg |
$ 850.00 | 2022-06-05 | ||
| TRC | D210235-500mg |
2-Decyltetradecyl-D-xylopyranoside |
446264-02-4 | 500mg |
$ 1420.00 | 2022-06-05 |
2-Decyltetradecyl-D-xylopyranoside Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2-Decyltetradecyl-D-xylopyranoside
Professional Introduction to 2-Decyltetradecyl-D-xylopyranoside (CAS No. 446264-02-4)
2-Decyltetradecyl-D-xylopyranoside, with the chemical formula C₃₈H₇₈O₇, is a specialized glycoside compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its unique CAS number 446264-02-4, is particularly valued for its structural properties and potential applications in drug delivery systems and bioactive molecule synthesis. The long-chain alkyl groups in its structure contribute to its solubility characteristics, making it a promising candidate for various industrial and scientific applications.
The molecular structure of 2-Decyltetradecyl-D-xylopyranoside consists of a decyl and tetradecyl chain attached to a xylopyranose core. This configuration imparts a balance of hydrophobic and hydrophilic properties, which is crucial for its role in formulations designed to enhance bioavailability and targeted delivery of therapeutic agents. The compound's ability to form micelles or self-assembled structures under certain conditions further extends its utility in nanotechnology-based drug delivery systems.
Recent advancements in the field of glycoscience have highlighted the importance of glycosides like 2-Decyltetradecyl-D-xylopyranoside in modulating biological pathways. Research indicates that these compounds can serve as effective carriers for small molecules, peptides, and even nucleic acids. The unique interaction between the alkyl chains and the glycosidic moiety allows for precise control over the release profile of encapsulated molecules, which is essential for achieving optimal therapeutic outcomes.
In pharmaceutical development, 2-Decyltetradecyl-D-xylopyranoside has been explored as a component in topical formulations due to its ability to enhance penetration through biological barriers. Studies have demonstrated its potential in improving the efficacy of topical medications by stabilizing active ingredients and facilitating their absorption into target tissues. This property makes it particularly relevant for dermal applications where controlled release is critical.
The compound's stability under various environmental conditions, including varying pH levels and temperatures, also contributes to its versatility in industrial applications. For instance, it can be used as a surfactant in personal care products, where its ability to reduce surface tension and emulsify oils makes it effective in formulating creams, lotions, and shampoos. Additionally, its compatibility with other cosmetic ingredients ensures that it does not interfere with the overall stability or efficacy of these products.
From an academic research perspective, 2-Decyltetradecyl-D-xylopyranoside has been utilized as a model compound to study glycosidic bond cleavage mechanisms and enzyme interactions. Its well-defined structure allows researchers to investigate how modifications at the glycosidic linkage affect biological activity. Such studies are crucial for developing new synthetic strategies and understanding the fundamental principles governing glycosylation processes.
The synthesis of 2-Decyltetradecyl-D-xylopyranoside involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as chemoenzymatic synthesis, have been employed to achieve this goal. These methods not only improve efficiency but also minimize waste generation, aligning with sustainable chemistry principles.
In conclusion, 2-Decyltetradecyl-D-xylopyranoside (CAS No. 446264-02-4) represents a significant advancement in glycoside chemistry with diverse applications across pharmaceuticals, cosmetics, and materials science. Its unique structural features and functional properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug delivery and bioactive molecule design. As ongoing research continues to uncover new possibilities for this compound, its importance in both academic and industrial settings is expected to grow further.
446264-02-4 (2-Decyltetradecyl-D-xylopyranoside) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)